Cas no 866768-15-2 (3-Chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid)
866768-15-2 structure
Product Name:3-Chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid
CAS No:866768-15-2
MF:C13H15ClO6
MW:302.707603693008
MDL:MFCD06196588
CID:3060054
PubChem ID:19588684
Update Time:2025-09-22
3-Chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid
- 866768-15-2
- RJB76815
- 3-chloro-5-ethoxy-4-[(ethoxycarbonyl)methoxy]benzoic acid
- EN300-230588
- AKOS000313154
- CS-0240922
- STK350680
-
- MDL: MFCD06196588
- Inchi: 1S/C13H15ClO6/c1-3-18-10-6-8(13(16)17)5-9(14)12(10)20-7-11(15)19-4-2/h5-6H,3-4,7H2,1-2H3,(H,16,17)
- InChI Key: LRZLGUZVDHSWNM-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)O)=CC(=C1OCC(=O)OCC)OCC
Computed Properties
- Exact Mass: 302.0557159Da
- Monoisotopic Mass: 302.0557159Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 82.1Ų
3-Chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-230588-0.05g |
3-chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid |
866768-15-2 | 91% | 0.05g |
$46.0 | 2024-06-20 | |
| Enamine | EN300-230588-0.1g |
3-chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid |
866768-15-2 | 91% | 0.1g |
$73.0 | 2024-06-20 | |
| Enamine | EN300-230588-0.25g |
3-chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid |
866768-15-2 | 91% | 0.25g |
$105.0 | 2024-06-20 | |
| Enamine | EN300-230588-0.5g |
3-chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid |
866768-15-2 | 91% | 0.5g |
$197.0 | 2024-06-20 | |
| Enamine | EN300-230588-1.0g |
3-chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid |
866768-15-2 | 91% | 1.0g |
$284.0 | 2024-06-20 | |
| Enamine | EN300-230588-2.5g |
3-chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid |
866768-15-2 | 91% | 2.5g |
$558.0 | 2024-06-20 | |
| Enamine | EN300-230588-5.0g |
3-chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid |
866768-15-2 | 91% | 5.0g |
$825.0 | 2024-06-20 | |
| Enamine | EN300-230588-10.0g |
3-chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid |
866768-15-2 | 91% | 10.0g |
$1224.0 | 2024-06-20 | |
| Enamine | EN300-230588-1g |
3-chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid |
866768-15-2 | 1g |
$284.0 | 2023-09-15 | ||
| Enamine | EN300-230588-5g |
3-chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid |
866768-15-2 | 5g |
$825.0 | 2023-09-15 |
3-Chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
866768-15-2 (3-Chloro-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk